Cas no 1025724-57-5 (Ethyl 5-(3-nitrophenyl)-1h-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-(3-nitrophenyl)-1h-pyrazole-3-carboxylate
• CAS No: 1025724-57-5
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• MDL: MFCD03787571
• CID: 1132960
• PubChem ID: 1480766
• Update Time: 2025-04-20

Ethyl 5-(3-nitrophenyl)-1h-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-nitrophenyl)-1h-pyrazole-3-carboxylate
• MLS000763853
• STK359205
• 1025724-57-5
• ethyl 3-(3-nitrophenyl)-1H-pyrazole-5-carboxylate
• CHEMBL1380660
• MFCD03787571
• HMS2709J16
• G78633
• SMR000336479
• 5W-0812
• AKOS003397726
• ethyl5-(3-nitrophenyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD03787571
• Inchi： 1S/C12H11N3O4/c1-2-19-12(16)11-7-10(13-14-11)8-4-3-5-9(6-8)15(17)18/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： VIKHZBXGLAOVFS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=CC=C(C=2)[N+](=O)[O-])=NN1)=O

Computed Properties

• Exact Mass: 261.074956g/mol
• Monoisotopic Mass: 261.074956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 261.23g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų